Cas no 2648999-17-9 ((5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride)

• Product Name: (5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride
• CAS No: 2648999-17-9
• MF: C₆H₁₀FNO₃S
• MW: 195.21190404892
• CID: 5904056
• PubChem ID: 165904524
• Update Time: 2025-06-09

(5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5,5-dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride
• 2648999-17-9
• EN300-7469856
• (5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C6H10FNO3S/c1-6(2)3-5(8-11-6)4-12(7,9)10/h3-4H2,1-2H3
• InChI Key： FRMVCOVWQKLVDG-UHFFFAOYSA-N
• SMILES： S(CC1CC(C)(C)ON=1)(=O)(=O)F

Computed Properties

• Exact Mass: 195.03654252g/mol
• Monoisotopic Mass: 195.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on (5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride

Comprehensive Overview of (5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride (CAS No. 2648999-17-9)

(5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride, with the CAS number 2648999-17-9, is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. This molecule belongs to the class of sulfonyl fluorides, which are widely recognized for their role in covalent inhibitor development and click chemistry applications. Its unique structure, featuring a dihydrooxazole core and a methanesulfonyl fluoride moiety, makes it a valuable intermediate for targeted drug design and proteomics studies.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their applications in activity-based protein profiling (ABPP) and covalent drug discovery. Researchers are particularly interested in 2648999-17-9 because of its potential to selectively modify proteins and enzymes, enabling the study of complex biological pathways. The compound's reactivity with nucleophilic residues, such as serine and cysteine, aligns with current trends in precision medicine and targeted therapy development.

The synthesis of (5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride involves multi-step organic transformations, often starting from commercially available oxazole precursors. Its stability under physiological conditions and selective reactivity make it a preferred choice for bioconjugation and chemical biology applications. Recent publications highlight its utility in developing covalent inhibitors for challenging targets, such as kinases and proteases, which are critical in cancer research and neurodegenerative disease studies.

From an industrial perspective, CAS 2648999-17-9 is often discussed in the context of high-throughput screening and fragment-based drug design. Its compatibility with bioorthogonal chemistry techniques has expanded its use in live-cell imaging and diagnostic probe development. As the field of chemical proteomics evolves, this compound is expected to play a pivotal role in identifying novel drug targets and understanding disease mechanisms at the molecular level.

Environmental and safety considerations for (5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride are aligned with standard laboratory practices for handling reactive intermediates. While not classified as hazardous under typical conditions, researchers emphasize proper storage in anhydrous environments to maintain its stability. The compound's growing relevance in green chemistry initiatives underscores its potential for sustainable pharmaceutical synthesis.

Future research directions for 2648999-17-9 may explore its applications in DNA-encoded library technologies and protein degradation strategies like PROTACs. Its structural features make it an attractive candidate for developing next-generation therapeutics with improved selectivity and reduced off-target effects. The scientific community continues to investigate its potential in addressing antibiotic resistance and immune modulation, reflecting broader healthcare challenges.

For researchers seeking alternatives to traditional warhead chemistries, (5,5-Dimethyl-4,5-dihydro-1,2-oxazol-3-yl)methanesulfonyl fluoride offers distinct advantages in kinetic selectivity and reversible covalent binding. These properties are particularly valuable in developing allosteric modulators and enzyme activators, expanding beyond conventional inhibition approaches. The compound's versatility ensures its continued importance in both academic and industrial drug discovery pipelines.